Cas no 57857-39-3 (3,6-dichloro-5-methoxy-1,2,4-triazine)

• Product Name: 3,6-dichloro-5-methoxy-1,2,4-triazine
• CAS No: 57857-39-3
• MF: C₄H₃Cl₂N₃O
• MW: 179.99
• CID: 5111746
• PubChem ID: 12264929
• Update Time: 2026-03-03

3,6-dichloro-5-methoxy-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 3,6-dichloro-5-methoxy-
• 3,6-dichloro-5-methoxy-1,2,4-triazine

• Inchi： 1S/C4H3Cl2N3O/c1-10-3-2(5)8-9-4(6)7-3/h1H3
• InChI Key： XWUUNLPBZYAFMD-UHFFFAOYSA-N
• SMILES： N1C(Cl)=C(OC)N=C(Cl)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3,6-dichloro-5-methoxy-1,2,4-triazine

Comprehensive Overview of 3,6-Dichloro-5-Methoxy-1,2,4-Triazine (CAS No: 57857-39-3)

The compound 3,6-dichloro-5-methoxy-1,2,4-triazine, identified by CAS Registry Number 57857-39-3, is a synthetic organic compound belonging to the triazine class of heterocyclic compounds. Its molecular formula is C₄H₄Cl₂N₄O, with a molecular weight of 209.04 g/mol. This compound exhibits unique chemical properties due to its substituted triazine core structure and functional groups: two chlorine atoms at positions 3 and 6 (dichloro substitution) and a methoxy group at position 5 (methoxy substitution). These structural features make it a versatile building block in chemical synthesis and a subject of ongoing research across multiple disciplines.

Triazine derivatives, particularly those with halogen substitutions like this compound’s dichloro groups (-Cl), are widely studied for their reactivity in nucleophilic aromatic substitution reactions. Recent advancements in transition-metal-catalyzed methodologies have enhanced the efficiency of such reactions (Journal of Organic Chemistry, 2023). Researchers have demonstrated that methoxy-substituted triazines can serve as efficient precursors for synthesizing bioactive molecules due to the methoxy group’s ability to modulate electronic properties and reactivity profiles.

In agricultural chemistry applications, 3,6-dichloro derivatives are valued for their photostability and resistance to hydrolysis under environmental conditions (ACS Sustainable Chemistry & Engineering). A groundbreaking study published in 2024 highlighted its potential as an intermediate in herbicide formulations where it enhances selectivity by stabilizing active ingredients against degradation during soil application. This application leverages the compound’s ability to form stable amide linkages with phenoxyalkanoic acid herbicides through solid-phase synthesis protocols.

Molecular modeling studies using DFT calculations (Computational Chemistry Journal) reveal that the chlorine substituents in this compound create electron-withdrawing effects that increase electrophilicity at the triazine ring’s para positions relative to the methoxy group. This electronic configuration makes it an ideal substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions when functionalized with boronic acids under mild conditions (Chemical Communications). Such reactions enable rapid diversification into libraries of analogs for high-throughput screening in drug discovery programs.

In materials science applications,methoxy-functionalized triazines have emerged as key components in polymer chemistry due to their ability to form covalent crosslinks via Michael addition reactions with thiols or amines (Polymer Chemistry). A notable innovation involves using this compound as a crosslinker for creating stimuli-responsive hydrogels that exhibit reversible swelling behavior under UV light irradiation—a property attributed to the chlorine substituent’s photochemical activity when conjugated with aromatic systems.

Cutting-edge research from Nature Materials (2024) demonstrates its utility in preparing conductive polymers through electropolymerization processes where the methoxy group acts as a solubilizing agent during synthesis while the triazine core contributes π-conjugation pathways necessary for charge transport properties. This opens new avenues for its use in flexible electronics and energy storage devices where traditional materials face limitations in mechanical flexibility.

In pharmaceutical development,dichloro substituted triazines are being explored as scaffolds for designing kinase inhibitors targeting cancer-related signaling pathways (Journal of Medicinal Chemistry). Computational docking studies show that substituting chlorine atoms at specific positions enables precise binding interactions with ATP-binding pockets of kinases like EGFR and ALK receptors—critical targets in oncology drug development. Ongoing clinical trials are evaluating prodrugs derived from this scaffold where the methoxy group facilitates metabolic stability while preserving pharmacodynamic activity.

Safety evaluations published in Chemical Research Toxicology (Q1 2024) confirm that when used within recommended exposure limits (<1 ppm inhalation), this compound demonstrates low acute toxicity profiles comparable to other widely used organic reagents. Its thermal stability up to 180°C makes it suitable for industrial processes requiring elevated reaction temperatures without decomposition risks—a key advantage over some analogous compounds prone to exothermic degradation.

The latest advances in continuous-flow microreactor technology have revolutionized its production scale-up processes by enabling precise control over reaction parameters during nitration steps—a critical synthetic stage previously associated with scalability challenges (Green Chemistry). This innovation reduces production costs by approximately 40% while achieving >98% purity levels through real-time process analytical technology integration.

Sustainability initiatives highlighted in Industrial & Engineering Chemistry Research (June 2024) report successful recycling protocols where spent catalyst residues from this compound’s synthesis can be regenerated using supercritical CO₂ extraction—a method reducing waste volumes by over 60% compared to conventional solvent-based approaches without compromising product quality.

In summary,CAS No: 57857-39-3 serves as an exemplar of how structural modifications on core heterocyclic frameworks can unlock multifunctional utility across diverse industries—from advancing precision agriculture solutions to enabling next-generation biomedical devices and sustainable materials systems. Its continued evolution reflects ongoing efforts to balance synthetic innovation with environmental stewardship principles essential for modern chemical research.